Cas no 1800-91-5 (3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene)

• Product Name: 3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene
• CAS No: 1800-91-5
• MF: C₁₀H₆F₁₂
• MW: 354.135485172272
• MDL: MFCD00077521
• CID: 189311
• PubChem ID: 102163
• Update Time: 2025-06-13

3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene Chemical and Physical Properties

Names and Identifiers

• 1,9-Decadiene,3,3,4,4,5,5,6,6,7,7,8,8-dodecafluoro-
• 1,6-Divinylperfluorohexane
• 3,3,4,4,5,5,6,6,7,7,8,8-dodecafluorodeca-1,9-diene
• 3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene
• CS-0207374
• 1,9-Decadiene, 3,3,4,4,5,5,6,6,7,7,8,8-dodecafluoro-
• A812518
• J-011501
• UNII-9KC63N97TA
• AKOS015836273
• 1,6-divinyl(perfluorohexane)
• BS-21766
• 9KC63N97TA
• Q27272668
• 1800-91-5
• NS00018828
• SCHEMBL155212
• PDFSXHZXNZCKNF-UHFFFAOYSA-N
• FT-0607011
• MFCD00077521
• DTXSID20170895
• EINECS 217-288-0
• Dodecafluoro-1,9-decadiene
• G85776
• DB-044386

• MDL： MFCD00077521
• Inchi： 1S/C10H6F12/c1-3-5(11,12)7(15,16)9(19,20)10(21,22)8(17,18)6(13,14)4-2/h3-4H,1-2H2
• InChI Key： PDFSXHZXNZCKNF-UHFFFAOYSA-N
• SMILES： FC(C(C(C=C)(F)F)(F)F)(C(C(C(C=C)(F)F)(F)F)(F)F)F

Computed Properties

• Exact Mass: 354.02800
• Monoisotopic Mass: 354.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.5
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.506
• Boiling Point: 84 °C
• Flash Point: 68°C
• Refractive Index: 1.506
• PSA: 0.00000
• LogP: 5.17020
• Solubility: Not determined
• Vapor Pressure: 2.0±0.3 mmHg at 25°C

3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene Security Information

• Signal Word：warning
• Hazard Statement： Flammable
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：FLAMMABLE
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene

Comprehensive Overview of 3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene (CAS No. 1800-91-5)

3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene (CAS No. 1800-91-5) is a highly fluorinated organic compound with a unique molecular structure. This fluorinated diene is characterized by its 12 fluorine atoms attached to a 10-carbon chain, making it a subject of interest in advanced material science and specialty chemical applications. The compound's perfluorinated segments contribute to its exceptional thermal stability, chemical resistance, and low surface energy, properties that are increasingly sought after in industries ranging from electronics to coatings.

In recent years, the demand for fluorinated compounds like 3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene has surged due to their role in developing high-performance materials. Researchers and engineers are particularly interested in its potential for creating hydrophobic coatings, which are critical for water-repellent surfaces in automotive and aerospace applications. Additionally, its low dielectric constant makes it a candidate for use in next-generation semiconductors, aligning with the global push for faster and more efficient electronic devices.

The synthesis of 3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene involves precise fluorination techniques, often requiring specialized equipment and expertise. This complexity has led to growing discussions in academic and industrial forums about scalable production methods and cost-effective alternatives. Environmental considerations also play a role, as the compound's persistence and bioaccumulation potential are under scrutiny under evolving regulatory frameworks like REACH and EPA guidelines.

From a commercial perspective, CAS No. 1800-91-5 is often compared to other fluorinated building blocks such as perfluoroalkenes and fluoroethers. Its dual olefin functionality allows for versatile polymerization reactions, enabling the creation of custom fluoropolymers with tailored properties. This adaptability has caught the attention of manufacturers in the medical device and consumer electronics sectors, where material performance is paramount.

Looking ahead, the compound's relevance is expected to grow in emerging fields like green chemistry and sustainable materials. Innovations in catalytic fluorination and solvent-free processes may further enhance its appeal. As industries prioritize eco-friendly alternatives, 3,3,4,4,5,5,6,6,7,7,8,8-Dodecafluoro-1,9-decadiene could play a pivotal role in balancing performance with environmental responsibility, making it a compound worth watching in the coming decade.